1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine

• Molecular Formula: C11H21NO2S
• Molecular Weight: 231.36 g/mol
• IUPAC Name: [4-[2-(1,3-dioxolan-2-yl)ethyl]thian-4-yl]methanamine
• InChI: InChI=1S/C11H21NO2S/c12-9-11(3-7-15-8-4-11)2-1-10-13-5-6-14-10/h10H,1-9,12H2
• InChI Key: HHHMQSZOSCDLFV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CCC2OCCO2)CN

Description

The compound 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine features a thiane (a six-membered sulfur-containing heterocycle) substituted at the 4-position with a 2-(1,3-dioxolan-2-yl)ethyl group and a methanamine moiety. The 1,3-dioxolan group is a five-membered cyclic ether, which enhances solubility and stability compared to linear ethers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine typically involves multi-step organic reactions. One common method includes the reaction of 1,3-dioxolane derivatives with thianyl intermediates under controlled conditions. The reaction conditions often involve the use of solvents like tetrahydrofuran and catalysts such as hydrochloric acid .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The process is optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated derivatives in the presence of a base like sodium hydroxide.

Major Products

Scientific Research Applications

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine involves its interaction with specific molecular targets. The dioxolane ring and thianyl group may interact with enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are subjects of ongoing research .

Comparison with Similar Compounds

Heterocyclic Core Variations

Thiane vs. Thiazole/Oxazole Derivatives

• Thiane Core (Target Compound) : The six-membered thiane ring introduces moderate ring strain and sulfur-mediated electronic effects. Thiane derivatives are less common in pharmaceuticals compared to five-membered heterocycles like thiazoles.
• The 4-methoxyphenyl group increases lipophilicity (LogP ~2.5), while the methanamine group enables hydrogen bonding. Molecular weight: 234.3 g/mol . 2-[({2-[(Dimethylamino)methyl]-1,3-thiazol-4-yl}methyl)sulfanyl]ethanamine (): Features a dimethylaminomethyl-thiazole core with a sulfanyl linker. Higher molecular weight (231.4 g/mol) and reduced solubility (XLogP3 = 0.4) due to the hydrophobic dimethyl group .
• Oxazole Derivatives :
  • [2-(4-Chlorophenyl)oxazol-4-yl]methanamine (): Replaces sulfur with oxygen in the heterocycle, reducing polarizability. The 4-chlorophenyl group enhances halogen bonding. Molecular weight: 208.7 g/mol .

Structural Impact :

• Electron Distribution : Thiazoles and oxazoles exhibit greater aromatic stability than thianes, influencing reactivity in electrophilic substitution.
• Bioactivity: Thiazole derivatives are prevalent in kinase inhibitors (e.g., ’s adenosine receptor ligands), whereas thiane-based compounds may target ion channels due to sulfur’s lone pairs .

Substituent Comparisons

Dioxolan-Containing Analogs

• (2-(1,3-Dioxolan-2-yl)phenyl)methanamine (): Replaces the thiane core with a benzene ring. The dioxolan group improves solubility (polar surface area ~50 Ų), while the phenyl group reduces conformational flexibility. Molecular weight: 195.3 g/mol .
• (S)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine (): A chiral dioxolan derivative with a dimethyl group, increasing steric hindrance. Molecular weight: 161.2 g/mol (base), 197.7 g/mol (HCl salt) .

Ethyl Linker Variations

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Heterocycle	Key Substituents	LogP (Predicted)
Target Compound	C₁₁H₁₉NO₂S	229.34	Thiane	2-(1,3-Dioxolan-2-yl)ethyl	1.2
[2-(4-Methoxyphenyl)thiazol-4-yl]methanamine	C₁₁H₁₁N₂OS	234.29	Thiazole	4-Methoxyphenyl	2.5
(2-(1,3-Dioxolan-2-yl)phenyl)methanamine	C₁₀H₁₃NO₂	195.22	Benzene	1,3-Dioxolan-2-yl	0.8
[2-(4-Chlorophenyl)oxazol-4-yl]methanamine	C₁₀H₉ClN₂O	208.65	Oxazole	4-Chlorophenyl	2.1